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Abstract
Oxo(propylamino)acetic acid, a niche yet significant chemical entity, holds potential within

various scientific domains. This document provides a comprehensive technical overview of its

core physicochemical properties, established synthesis protocols, and potential applications,

with a focus on empowering researchers in their experimental design and execution. Every

piece of information is substantiated by authoritative sources to ensure scientific integrity and

reproducibility.

Introduction and Chemical Identity
Oxo(propylamino)acetic acid, systematically named 2-oxo-2-(propylamino)acetic acid, is a

carboxylic acid derivative.[1] Its structure features a central acetic acid moiety that is

substituted with both an oxo group and a propylamino group. This unique combination of
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functional groups imparts specific chemical characteristics that are of interest in synthetic

chemistry and potentially in the development of novel bioactive molecules.

The compound is identified by the Chemical Abstracts Service (CAS) number 81682-53-3.[2][3]

[4] This identifier is crucial for unambiguous database searches and procurement.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The key properties of Oxo(propylamino)acetic
acid are summarized in the table below.

Property Value Source(s)

Molecular Formula C5H9NO3 [1][2][3]

Molecular Weight 131.13 g/mol [1][2][3]

IUPAC Name
2-oxo-2-(propylamino)acetic

acid
[1]

CAS Number 81682-53-3 [2][3][4]

Canonical SMILES CCCNC(=O)C(=O)O [1][2]

InChI Key
HHQMZOFGKZVJDE-

UHFFFAOYSA-N
[1][2]

Physical Form Solid [5]

Purity Typically ≥95% [5]

Storage Temperature Room Temperature

Synthesis and Experimental Protocols
The synthesis of Oxo(propylamino)acetic acid can be achieved through various synthetic

routes. A common and logical approach involves the reaction of an oxalic acid derivative with

propylamine. The following protocol outlines a generalized, yet robust, method.
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Caption: Generalized workflow for the synthesis of Oxo(propylamino)acetic acid.

Step-by-Step Synthesis Protocol
Disclaimer: This is a generalized protocol and should be adapted and optimized based on

laboratory conditions and safety assessments.

Reactant Preparation:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve oxalyl chloride (1 equivalent) in anhydrous dichloromethane

(DCM) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Prepare a solution of propylamine (2 equivalents) in anhydrous DCM.

Reaction:

Add the propylamine solution dropwise to the stirred oxalyl chloride solution at 0 °C over a

period of 30-60 minutes.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up:

Upon completion, carefully quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with a saturated aqueous solution of sodium

bicarbonate and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.
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Purification:

The crude product can be purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by

recrystallization from a suitable solvent.

Characterization:

The identity and purity of the final product should be confirmed by analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy.

Potential Applications and Fields of Interest
While "Oxo(propylamino)acetic acid" is not a widely commercialized compound, its structure

suggests potential utility in several areas of chemical and pharmaceutical research:

Building Block in Organic Synthesis: Its bifunctional nature (a carboxylic acid and an amide)

makes it a versatile building block for the synthesis of more complex molecules, including

peptidomimetics and heterocyclic compounds.

Fragment-Based Drug Discovery: As a small molecule, it could serve as a fragment in

screening libraries for identifying lead compounds in drug discovery programs. The amide

and carboxylic acid groups can form key hydrogen bond interactions with biological targets.

Coordination Chemistry: The oxygen and nitrogen atoms can act as ligands for metal ions,

suggesting potential applications in coordination chemistry and materials science.

Logical Relationship in Drug Discovery

Oxo(propylamino)acetic acid
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(e.g., SPR, NMR) Hit Identification

Biological Target
(e.g., Enzyme, Receptor)

Lead Optimization
(Structure-Activity Relationship) Drug Candidate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1316001/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-oxo-propylamino-acetic-acid
https://www.benchchem.com/product/b1316001/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-oxo-propylamino-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Role of Oxo(propylamino)acetic acid as a fragment in a drug discovery pipeline.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

Oxo(propylamino)acetic acid.

Hazard Classification: It is classified as an irritant.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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